Cas no 219810-67-0 (Cyclohexanamine, 3,3,5,5-tetramethyl-1-propyl-)

• Product Name: Cyclohexanamine, 3,3,5,5-tetramethyl-1-propyl-
• CAS No: 219810-67-0
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 1405187
• PubChem ID: 10130368
• Update Time: 2025-04-20

Cyclohexanamine, 3,3,5,5-tetramethyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 3,3,5,5-tetramethyl-1-propyl-
• 3,3,5,5-tetramethyl-1-propylcyclohexan-1-amine
• 219810-67-0
• DTXSID40435993
• CHEMBL1213382
• SCHEMBL466009

• Inchi： 1S/C13H27N/c1-6-7-13(14)9-11(2,3)8-12(4,5)10-13/h6-10,14H2,1-5H3
• InChI Key： OMYKWZGACJRFAJ-UHFFFAOYSA-N
• SMILES： NC1(CCC)CC(C)(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 197.21451
• Monoisotopic Mass: 197.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02